Cas no 5743-28-2 (Calcium Ascorbate Dihydrate)

• Product Name: Calcium Ascorbate Dihydrate
• CAS No: 5743-28-2
• MF: C₁₂H₁₈CaO₁₄
• MW: 426.340924739838
• MDL: MFCD00149216
• CID: 46140
• PubChem ID: 24862094
• Update Time: 2025-06-07

Calcium Ascorbate Dihydrate Chemical and Physical Properties

Names and Identifiers

• Calcium Ascorbate
• L-Ascorbic acid Calcium salt Dihydrate
• 3-methyl-2-oxopentanoic acid calcium salt dihydrate
• Calcium ascorbate dehydrate
• Ascorbic acid calcium salt dihydrate
• Calcium Ascorbate Dihydrate
• CALCIUM ASCORBATE, USP STANDARD
• CALCIUM L(+)-ASCORBATE EXTRA PURE USP FCC E302
• ASCORBIC ACID CALCIUM SALT
• CALCIUM ASCORBATE 2-HYDRATE
• CALCIUM L-ASCORBATE DIHYDRATE
• CALCIUMASCORBATE,DIHYDRATE,FCC
• L-ASCORBIC ACID HEMICALCIUM
• L-AscorbicAcidHemicalciumSalt
• VitaminCcalciumsalt
• Vitamine C-Ca
• Calci-C
• Calcium diascorbate
• Calcium ascorbate [USP]
• Calcium ascorbate (USP)
• Hemicalcium ascorbate
• L-(+)-Ascorbic acid calcium salt dihydrate
• 183E4W213W
• Calcium L-ascorbate
• Calcium ascorbate [USAN]
• DSSTox_RID_82503
• DSSTox_CID_27687
• DSSTox_GSID_47687
• Tox21_303536
• Acetic acid, calcium salt, dihydrate
• Calcium (R)-5-((S)-1,2-dihydroxyethyl)-3,4-dihydroxyfuran-2(5H)-one salt dihydrate
• UNII-183E4W213W
• CALCIUM ASCORBATE [EP MONOGRAPH]
• CALCIUM ASCORBATE [II]
• CAS-5743-28-2
• D02293
• Ester-C
• NCGC00257476-01
• Vitamin c (as calcium ascorbate)
• E-302
• E302
• 5743-28-2
• CALCIUM ASCORBATE [VANDF]
• XBTRVIGNXIDJBU-FWCDDDAWSA-N
• CHEMBL3184533
• DTXCID1027687
• DTXSID3047687
• INS NO.302
• Q283033
• calcium;(2R)-2-[(1S)-1,2-dihydroxyethyl]-3-hydroxy-5-oxo-2H-furan-4-olate;dihydrate
• CALCIUM ASCORBATE [FCC]
• CALCIUM ASCORBATE [USP-RS]
• INS-302
• CALCIUM ASCORBATE [USP MONOGRAPH]
• L-Ascorbic acid, calcium salt (2:1), dihydrate
• CALCIUM ASCORBATE DIHYDRATE [WHO-DD]

• MDL： MFCD00149216
• Inchi： 1S/2C6H8O6.Ca.2H2O/c2*7-1-2(8)5-3(9)4(10)6(11)12-5;;;/h2*2,5,7-10H,1H2;;2*1H2/q;;+2;;/p-2/t2*2-,5+;;;/m00.../s1
• InChI Key： RGJHWLDSRIHFKY-FWCDDDAWSA-L
• SMILES： [Ca+2].O1C(C(=C([C@H]1[C@H](CO)O)O)[O-])=O.O1C(C(=C([C@H]1[C@H](CO)O)O)[O-])=O.O.O

Computed Properties

• Exact Mass: 426.03200
• Monoisotopic Mass: 157.9892
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 232
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 10
• Topological Polar Surface Area: 222

Experimental Properties

• Color/Form: Dihydrate compound (c6h7o6) 2ca.2h2o is a triclinic crystalline fine powder. Odorless. It tastes salty.
• Density: 1.0390
• Melting Point: 166 °C (dec.) (lit.)
• Boiling Point: 415.8 °C at 760 mmHg
• Flash Point: Degrees Fahrenheit:572°F
  Degrees Celsius:300°C
  
• PSA: 210.90000
• LogP: -3.09760
• Optical Activity: [α]20/D +95°, c = 5 in H2O
• Solubility: It is easily soluble in water and almost soluble in methanol and ethanol. The aqueous solution is neutral and easy to oxidize. Long time storage can produce calcium oxalate precipitation. Stabilizers such as cysteine can be added

Calcium Ascorbate Dihydrate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Safety Instruction： H303+H313+H333
• FLUKA BRAND F CODES：21
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Furanones Butenolides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrofurans Butenolides